Cas no 895685-05-9 (3-(2-Chloro-6-fluorophenyl)-N-[(3,4-dimethoxyphenyl)methyl]-5-methyl-1,2-oxazole-4-carboxamide)

• Product Name: 3-(2-Chloro-6-fluorophenyl)-N-[(3,4-dimethoxyphenyl)methyl]-5-methyl-1,2-oxazole-4-carboxamide
• CAS No: 895685-05-9
• MF: C₂₀H₁₈ClFN₂O₄
• MW: 404.819327831268
• MDL: MFCD00955394
• CID: 4718914
• Update Time: 2025-06-09

3-(2-Chloro-6-fluorophenyl)-N-[(3,4-dimethoxyphenyl)methyl]-5-methyl-1,2-oxazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 3-(2-chloro-6-fluorophenyl)-N-[(3,4-dimethoxyphenyl)methyl]-5-methyl-1,2-oxazole-4-carboxamide
• N-((3,4-DIMETHOXYPHENYL)METHYL)(3-(2-CHLORO-6-FLUOROPHENYL)-5-METHYLISOXAZOL-4-YL)FORMAMIDE
• 3-(2-chloro-6-fluorophenyl)-N-(3,4-dimethoxybenzyl)-5-methylisoxazole-4-carboxamide
• 3-(2-chloro-6-fluorophenyl)-N-(3,4-dimethoxybenzyl)-5-methyl-4-isoxazolecarboxamide
• 3-(2-Chloro-6-fluorophenyl)-N-[(3,4-dimethoxyphenyl)methyl]-5-methyl-1,2-oxazole-4-carboxamide

• MDL： MFCD00955394
• Inchi： 1S/C20H18ClFN2O4/c1-11-17(19(24-28-11)18-13(21)5-4-6-14(18)22)20(25)23-10-12-7-8-15(26-2)16(9-12)27-3/h4-9H,10H2,1-3H3,(H,23,25)
• InChI Key： YVKCLJHKHXXYFU-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1C1C(=C(C)ON=1)C(NCC1C=CC(=C(C=1)OC)OC)=O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 528
• Topological Polar Surface Area: 73.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes

Additional information on 3-(2-Chloro-6-fluorophenyl)-N-[(3,4-dimethoxyphenyl)methyl]-5-methyl-1,2-oxazole-4-carboxamide

Comprehensive Overview of 3-(2-Chloro-6-fluorophenyl)-N-[(3,4-dimethoxyphenyl)methyl]-5-methyl-1,2-oxazole-4-carboxamide (CAS No. 895685-05-9)

3-(2-Chloro-6-fluorophenyl)-N-[(3,4-dimethoxyphenyl)methyl]-5-methyl-1,2-oxazole-4-carboxamide, with the CAS number 895685-05-9, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This molecule features a unique combination of functional groups, including a chloro-fluorophenyl moiety, a dimethoxyphenylmethyl group, and a methyl-oxazole-carboxamide backbone, making it a versatile candidate for various applications. Researchers are particularly interested in its potential as a kinase inhibitor or bioactive scaffold, aligning with current trends in targeted drug discovery and precision medicine.

The structural complexity of 3-(2-Chloro-6-fluorophenyl)-N-[(3,4-dimethoxyphenyl)methyl]-5-methyl-1,2-oxazole-4-carboxamide offers opportunities for structure-activity relationship (SAR) studies, a hot topic in modern medicinal chemistry. Its heterocyclic core and substituted aromatic rings are frequently explored in the context of drug design and molecular optimization. Given the rising demand for small-molecule therapeutics, this compound's synthetic accessibility and modifiable functional groups make it a valuable subject for academic and industrial research.

In agrochemical applications, derivatives of 3-(2-Chloro-6-fluorophenyl)-N-[(3,4-dimethoxyphenyl)methyl]-5-methyl-1,2-oxazole-4-carboxamide have shown promise as plant growth regulators or pest control agents. The integration of fluorine and chlorine atoms enhances bioavailability and target specificity, addressing growing concerns about sustainable agriculture and environmental impact. These attributes resonate with global initiatives to develop eco-friendly agrochemicals, a frequently searched topic among researchers and policymakers.

From a synthetic chemistry perspective, the preparation of CAS 895685-05-9 involves multi-step reactions, including amide coupling and cyclization strategies. Recent advancements in catalytic methods and green chemistry have streamlined its production, reducing waste and improving yields. This aligns with the broader scientific community's focus on sustainable synthesis, a keyword frequently associated with organic chemistry innovations in search queries.

Analytical characterization of 3-(2-Chloro-6-fluorophenyl)-N-[(3,4-dimethoxyphenyl)methyl]-5-methyl-1,2-oxazole-4-carboxamide typically employs techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods ensure purity and confirm structural integrity, critical for applications in high-throughput screening and lead compound development. The compound's physicochemical properties, including solubility and stability, are also key considerations for formulation scientists.

Given the increasing interest in personalized medicine and computational drug design, 895685-05-9 has been studied in silico for its binding affinity to various biological targets. Molecular docking simulations and QSAR modeling have provided insights into its potential mechanisms of action, further driving its relevance in biopharmaceutical research. These computational approaches are among the most searched topics in AI-driven drug discovery, highlighting the compound's alignment with cutting-edge trends.

In conclusion, 3-(2-Chloro-6-fluorophenyl)-N-[(3,4-dimethoxyphenyl)methyl]-5-methyl-1,2-oxazole-4-carboxamide (CAS 895685-05-9) represents a multifaceted compound with applications spanning pharmaceuticals, agrochemicals, and material science. Its structural features and functional versatility make it a compelling subject for ongoing research, particularly in areas like targeted therapy and green chemistry. As scientific inquiry continues to evolve, this compound is poised to remain a focal point in interdisciplinary studies.